ARS-853 (ARS853)

• CAS No.: 1629268-00-3
• Product Name: ARS-853 (ARS853)
• Molecular Formula: C22H29ClN4O3
• Molecular Weight: 432.949
• IUPAC Name: 1-[3-[4-[2-[4-chloro-2-hydroxy-5-(1-methylcyclopropyl)anilino]acetyl]piperazin-1-yl]azetidin-1-yl]prop-2-en-1-one
• Standard InChI: InChI=1S/C22H29ClN4O3/c1-3-20(29)27-13-15(14-27)25-6-8-26(9-7-25)21(30)12-24-18-10-16(22(2)4-5-22)17(23)11-19(18)28/h3,10-11,15,24,28H,1,4-9,12-14H2,2H3
• Standard InChIKey: IPFOCHMOYUMURK-UHFFFAOYSA-N
• SMILES: CC1(CC1)C2=CC(=C(C=C2Cl)O)NCC(=O)N3CCN(CC3)C4CN(C4)C(=O)C=C
• Appearance: Solid powder
• Description: ARS-853 (ARS853) is a selective, covalent KRAS(G12C) inhibitor that inhibits mutant KRAS-driven signaling by binding to the GDP-bound oncoprotein and preventing activation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ARS-853; ARS853; ARS 853
• Reference: [1] Patricelli MP, et al. Cancer Discov. 2016, 6(3):316-29.; [2] Lito P, et al. Science. 2016, 351(6273):604-8.
• PubChem Compound: 86279165
• Last Modified: Nov 11 2021